molecular formula C7H7FS B1302154 4-Fluoro-2-methylthiophenol CAS No. 845823-04-3

4-Fluoro-2-methylthiophenol

Cat. No. B1302154
CAS RN: 845823-04-3
M. Wt: 142.2 g/mol
InChI Key: ZEKNCCBACRDOAR-UHFFFAOYSA-N
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Description

Physical And Chemical Properties Analysis

  • Chemical Properties :
    • Fluorescent Probe: A recent study synthesized a fluorescent probe (QFR) for detecting 4-methylthiophenol. The probe exhibited high selectivity, low detection limit (116 nM), and fast response time (20 minutes) in buffer solution .

Scientific Research Applications

Fluorescent Probe Development

4-Methylthiophenol, a compound similar to 4-Fluoro-2-methylthiophenol, has been used in the development of fluorescent probes . These probes have high selectivity, low detection limits, and fast response times . They are particularly useful in detecting 4-methylthiophenol in environmental samples .

Environmental Monitoring

The fluorescent probes developed using 4-Methylthiophenol have shown great potential in environmental monitoring . They can detect the presence of trace amounts of thiophenols, which are important environmental pollutants .

Biological Systems Research

Thiophenol and substituted thiophenols, such as 4-Methylthiophenol, are important molecules in biological systems . They have been applied to the synthesis of dyes, pharmaceuticals, pesticides, etc .

Detection and Quantitation of Nucleic Acids or Proteins

Fluorescence, a property that 4-Fluoro-2-methylthiophenol may possess due to its structural similarity to 4-Methylthiophenol, is used extensively in the detection and quantitation of nucleic acids or proteins for research or diagnostic purposes .

Microscopic Applications

Fluorescence microscopy, which could potentially use fluorescent compounds like 4-Fluoro-2-methylthiophenol, provides a window into the physiology of living cells at subcellular levels of resolution . This enables the study of diverse processes including protein location and associations, motility, and other phenomena such as ion transport and metabolism .

Analytical Methods

Traditional test methods like GC–MS, high performance liquid chromatography (HPLC) and colorimetric detection are used for the detective work of thiophenol and substituted thiophenol in environmental samples . These methods could potentially be applied to 4-Fluoro-2-methylthiophenol as well.

Safety and Hazards

4-Fluoro-2-methylthiophenol is considered toxic and corrosive. It poses risks to aquatic organisms and may have adverse effects on human health. Exposure to thiophenols can lead to symptoms such as muscle weakness and central nervous system damage. Environmental protection agencies recognize thiophenols as significant pollutants, emphasizing the importance of detecting trace amounts in environmental samples .

Future Directions

  • Environmental Monitoring : Further research should explore the use of 4-Fluoro-2-methylthiophenol as a fluorescent probe for environmental monitoring. Its potential in detecting thiophenols in water samples and assessing recovery rates is promising .

properties

IUPAC Name

4-fluoro-2-methylbenzenethiol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7FS/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZEKNCCBACRDOAR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)F)S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7FS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90374621
Record name 4-Fluoro-2-methylthiophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90374621
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Fluoro-2-methylthiophenol

CAS RN

845823-04-3
Record name 4-Fluoro-2-methylbenzenethiol
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=845823-04-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Fluoro-2-methylthiophenol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90374621
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 845823-04-3
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